618863-54-0 (Malate)
618863-54-0 (Malate)
Amonafide L-malate is the malate salt of amonafide, an imide derivative of naphthalic acid, with potential antineoplastic activity. Amonafide intercalates into DNA and inhibits topoisomerase II, resulting in DNA double-strand breaks (DSB) and inhibition of DNA replication and RNA synthesis.
Brand Name:
Vulcanchem
CAS No.:
618863-60-8
VCID:
VC0003488
InChI:
InChI=1S/C16H17N3O2.C4H6O5/c1-18(2)6-7-19-15(20)12-5-3-4-10-8-11(17)9-13(14(10)12)16(19)21;5-2(4(8)9)1-3(6)7/h3-5,8-9H,6-7,17H2,1-2H3;2,5H,1H2,(H,6,7)(H,8,9)
SMILES:
CN(C)CCN1C(=O)C2=CC=CC3=CC(=CC(=C32)C1=O)N.C(C(C(=O)O)O)C(=O)O
Molecular Formula:
C20H23N3O7
Molecular Weight:
417.4 g/mol
618863-54-0 (Malate)
CAS No.: 618863-60-8
Cat. No.: VC0003488
Molecular Formula: C20H23N3O7
Molecular Weight: 417.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Amonafide L-malate is the malate salt of amonafide, an imide derivative of naphthalic acid, with potential antineoplastic activity. Amonafide intercalates into DNA and inhibits topoisomerase II, resulting in DNA double-strand breaks (DSB) and inhibition of DNA replication and RNA synthesis. |
|---|---|
| CAS No. | 618863-60-8 |
| Molecular Formula | C20H23N3O7 |
| Molecular Weight | 417.4 g/mol |
| IUPAC Name | 5-amino-2-[2-(dimethylamino)ethyl]benzo[de]isoquinoline-1,3-dione;2-hydroxybutanedioic acid |
| Standard InChI | InChI=1S/C16H17N3O2.C4H6O5/c1-18(2)6-7-19-15(20)12-5-3-4-10-8-11(17)9-13(14(10)12)16(19)21;5-2(4(8)9)1-3(6)7/h3-5,8-9H,6-7,17H2,1-2H3;2,5H,1H2,(H,6,7)(H,8,9) |
| Standard InChI Key | JNZBHHQBPHSOMU-UHFFFAOYSA-N |
| SMILES | CN(C)CCN1C(=O)C2=CC=CC3=CC(=CC(=C32)C1=O)N.C(C(C(=O)O)O)C(=O)O |
| Canonical SMILES | CN(C)CCN1C(=O)C2=CC=CC3=CC(=CC(=C32)C1=O)N.C(C(C(=O)O)O)C(=O)O |
| Appearance | Solid powder |
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